4-Amino-6-methoxynicotinic acid
Overview
Description
4-Amino-6-methoxynicotinic acid (4-AMN) is a compound belonging to the family of nicotinic acids, which are derivatives of nicotinic acid, a naturally occurring compound found in tobacco. 4-AMN is a synthetic compound that has been used in various scientific applications, such as in studies of enzyme inhibition, metabolic regulation, and drug delivery. It has also been used in laboratory experiments to investigate the biochemical and physiological effects of certain compounds.
Scientific Research Applications
Organic Synthesis and Catalysis One study reports on the synthesis of pyranopyrazoles using isonicotinic acid as a dual and biological organocatalyst. This green and efficient method highlights the versatility of nicotinic acid derivatives in catalyzing multi-component reactions under solvent-free conditions, emphasizing their importance in organic synthesis (Zolfigol et al., 2013).
Biocatalysis Research into the enzymatic activities of specific microorganisms has led to the purification and characterization of enzymes capable of modifying nicotinic acid derivatives. For example, the study on Pseudomonas fluorescens TN5 highlights its ability to catalyze the oxidative decarboxylation of 6-hydroxynicotinate, demonstrating the microorganism's potential in biocatalysis and synthesis of chemical precursors for various applications (Nakano et al., 1999).
Medicinal Chemistry In the realm of medicinal chemistry, derivatives of nicotinic acid, such as those involving steroid conjugates, have been explored for their interactions with DNA, proteins, and potential therapeutic effects. A study on steroid conjugates of dichloro(6‐aminomethylnicotinate)platinum(II) examines their binding to DNA and proteins, revealing their potential in treating breast cancer (Schobert et al., 2007).
Electrochemical Synthesis The electrocatalytic synthesis of 6-aminonicotinic acid at silver cathodes represents another scientific application. This process explores the reduction of halides in the presence of CO2, highlighting the role of nicotinic acid derivatives in the development of green and sustainable chemical synthesis methods (Gennaro et al., 2004).
Properties
IUPAC Name |
4-amino-6-methoxypyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-12-6-2-5(8)4(3-9-6)7(10)11/h2-3H,1H3,(H2,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJPXZQDQKRYINL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1)N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80696081 | |
Record name | 4-Amino-6-methoxypyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1060806-76-9 | |
Record name | 4-Amino-6-methoxy-3-pyridinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1060806-76-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-6-methoxypyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80696081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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